4-ethyl-2-{[(2-methoxyphenyl)acetyl]amino}-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-2-[[2-(2-methoxyphenyl)acetyl]amino]-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-4-12-10(2)23-17(15(12)16(18)21)19-14(20)9-11-7-5-6-8-13(11)22-3/h5-8H,4,9H2,1-3H3,(H2,18,21)(H,19,20)
• InChI Key: OBUVDXYCFFUWRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)CC2=CC=CC=C2OC)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

Compounds like “4-ethyl-2-{[(2-methoxyphenyl)acetyl]amino}-5-methyl-3-thiophenecarboxamide” belong to a class of organic compounds known as amides. They contain a carbonyl group (C=O) attached to a nitrogen atom. The presence of the methoxyphenyl group suggests that this compound may have aromatic properties.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy are often used to determine the structure of such compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The amide group might undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The methoxy group might be susceptible to demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents.

Future Directions

The future research directions for a compound like this could include investigating its potential biological activities, studying its reactivity under various conditions, and exploring its potential uses in fields like medicinal chemistry or material science.